Cas no 2228091-25-4 (2-amino-3-{1-(tert-butoxy)carbonyl-1H-imidazol-4-yl}-3-methylbutanoic acid)

2-Amino-3-{1-(tert-butoxy)carbonyl-1H-imidazol-4-yl}-3-methylbutanoic acid is a protected amino acid derivative featuring a tert-butoxycarbonyl (Boc) group on the imidazole nitrogen, enhancing stability during synthetic applications. The compound's structure combines an imidazole heterocycle with a branched alkyl chain, offering versatility in peptide and heterocyclic chemistry. The Boc group facilitates selective deprotection under mild acidic conditions, making it suitable for stepwise synthesis. Its sterically hindered α-carbon minimizes racemization risks, ensuring chiral integrity in peptide coupling reactions. This derivative is particularly valuable in medicinal chemistry for constructing complex molecules, such as enzyme inhibitors or bioactive peptides, where controlled functional group manipulation is critical.
2-amino-3-{1-(tert-butoxy)carbonyl-1H-imidazol-4-yl}-3-methylbutanoic acid structure
2228091-25-4 structure
Product Name:2-amino-3-{1-(tert-butoxy)carbonyl-1H-imidazol-4-yl}-3-methylbutanoic acid
CAS No:2228091-25-4
MF:C13H21N3O4
MW:283.323543310165
CID:6276641
PubChem ID:165793439
Update Time:2025-05-19

2-amino-3-{1-(tert-butoxy)carbonyl-1H-imidazol-4-yl}-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-amino-3-{1-(tert-butoxy)carbonyl-1H-imidazol-4-yl}-3-methylbutanoic acid
    • 2-amino-3-{1-[(tert-butoxy)carbonyl]-1H-imidazol-4-yl}-3-methylbutanoic acid
    • 2228091-25-4
    • EN300-1896137
    • Inchi: 1S/C13H21N3O4/c1-12(2,3)20-11(19)16-6-8(15-7-16)13(4,5)9(14)10(17)18/h6-7,9H,14H2,1-5H3,(H,17,18)
    • InChI Key: NDEZZAYNHIYZBR-UHFFFAOYSA-N
    • SMILES: O(C(N1C=NC(=C1)C(C)(C)C(C(=O)O)N)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 283.15320616g/mol
  • Monoisotopic Mass: 283.15320616g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 390
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.1
  • Topological Polar Surface Area: 107Ų

2-amino-3-{1-(tert-butoxy)carbonyl-1H-imidazol-4-yl}-3-methylbutanoic acid Pricemore >>

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Additional information on 2-amino-3-{1-(tert-butoxy)carbonyl-1H-imidazol-4-yl}-3-methylbutanoic acid

Compound CAS No. 2228091-25-4: 2-Amino-3-{1-(tert-butoxy)carbonyl-1H-imidazol-4-yl}-3-methylbutanoic Acid

The compound with CAS No. 2228091-25-4, known as 2-amino-3-{1-(tert-butoxy)carbonyl-1H-imidazol-4-yl}-3-methylbutanoic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structural features, which include an imidazole ring, a tert-butoxy carbonyl group, and a branched amino acid backbone. These structural elements contribute to its potential as a lead compound in drug discovery and development.

Recent studies have highlighted the importance of imidazole-containing compounds in various therapeutic areas, including anti-inflammatory, antiviral, and anticancer applications. The presence of the tert-butoxy carbonyl group in this molecule serves as a protecting group for the imidazole nitrogen, which can be strategically removed during chemical synthesis to yield bioactive derivatives. This feature makes the compound highly versatile in synthetic chemistry.

The branched amino acid backbone of this compound is particularly interesting due to its potential to enhance bioavailability and pharmacokinetic properties. Researchers have demonstrated that branched-chain amino acids play a crucial role in metabolic regulation and energy production, suggesting that this compound may have applications in metabolic disorders or sports nutrition.

In terms of synthesis, the compound can be prepared via a multi-step process involving nucleophilic substitution, condensation reactions, and protecting group strategies. The use of mild reaction conditions ensures the preservation of sensitive functional groups while maintaining high yields and purity.

Preliminary biological evaluations have shown that this compound exhibits moderate activity against certain enzyme targets, making it a promising candidate for further optimization. Ongoing research is focused on modifying the substituents on the imidazole ring to enhance selectivity and potency while maintaining favorable pharmacokinetic profiles.

The integration of computational chemistry tools, such as molecular docking and QSAR modeling, has provided valuable insights into the binding modes and activity trends of this compound class. These studies have guided the design of next-generation analogs with improved efficacy and reduced toxicity.

In conclusion, CAS No. 2228091-25-4 represents a significant advancement in the development of bioactive molecules with potential applications in diverse therapeutic areas. Its unique structure, combined with cutting-edge synthetic and analytical techniques, positions it as a key player in future drug discovery efforts.

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